2-Nitrotoluene
2-Nitrotoluene
2-nitrotoluene is a mononitrotoluene that is toluene carrying a nitro substituent at position 2. It has a role as an environmental contaminant and a carcinogenic agent.
O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F.
O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F.
Brand Name:
Vulcanchem
CAS No.:
88-72-2
VCID:
VC0127304
InChI:
InChI=1S/C7H7NO2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3
SMILES:
CC1=CC=CC=C1[N+](=O)[O-]
Molecular Formula:
C7H7NO2
C6H4(CH3)(NO2)
C7H7NO2
C6H4(CH3)(NO2)
C7H7NO2
Molecular Weight:
137.14 g/mol
2-Nitrotoluene
CAS No.: 88-72-2
Reference Standards
VCID: VC0127304
Molecular Formula: C7H7NO2
C6H4(CH3)(NO2)
C7H7NO2
Molecular Weight: 137.14 g/mol
CAS No. | 88-72-2 |
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Product Name | 2-Nitrotoluene |
Molecular Formula | C7H7NO2 C6H4(CH3)(NO2) C7H7NO2 |
Molecular Weight | 137.14 g/mol |
IUPAC Name | 1-methyl-2-nitrobenzene |
Standard InChI | InChI=1S/C7H7NO2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3 |
Standard InChIKey | PLAZTCDQAHEYBI-UHFFFAOYSA-N |
SMILES | CC1=CC=CC=C1[N+](=O)[O-] |
Canonical SMILES | CC1=CC=CC=C1[N+](=O)[O-] |
Boiling Point | 431.1 °F at 760 mm Hg (NTP, 1992) 222.0 °C 222 °C 432°F |
Colorform | Yellowish liquid at ordinary temperature Yellow liquid [Note: A solid below 25 degrees F] |
Density | 1.1622 at 66.2 °F (USCG, 1999) Specific gravity: 1.1622 at 19 °C/15 °C Relative density (water = 1): 1.16 1.16 |
Flash Point | 223 °F (NTP, 1992) 95 °C; open cup 106 °C; 223 °F (Closed cup) 95 °C c.c. 223°F |
Melting Point | 14.9 °F (NTP, 1992) -10.0 °C -9.55 °C (alpha-form); -3.85 °C (beta-form) -10 °C 25°F |
Physical Description | O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F. YELLOW-TO-COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Yellow liquid with a weak, aromatic odor. [Note: A solid below 25°F.] |
Description | 2-nitrotoluene is a mononitrotoluene that is toluene carrying a nitro substituent at position 2. It has a role as an environmental contaminant and a carcinogenic agent. O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F. |
Shelf Life | /Heat contributes/ ... to instability. /Nitrotoluene/ |
Solubility | less than 1 mg/mL at 70° F (NTP, 1992) 0.00 M Soluble in alcohol, benzene, petroleum ether SOL IN CHLOROFORM Soluble in carbon tetrachloride; miscible in ethanol and ethyl ether In water, 650 mg/L at 30 °C; 609 mg/L at 20 °C Solubility in water, g/100ml at 20 °C: 0.044 (very poor) 0.07% |
Synonyms | 1-Methyl-2-nitrobenzene; 2-Methyl-1-nitrobenzene; 2-Methylnitrobenzene; NSC 9577; o-Methylnitrobenzene; o-Mononitrotoluene; o-Nitrotoluene |
Vapor Density | 4.72 (NTP, 1992) (Relative to Air) 4.72 (Air = 1) Relative vapor density (air = 1): 4.73 |
Vapor Pressure | 0.1 mm Hg at 68 °F ; 0.25 mm Hg at 86° F; 1.6 mm Hg at 140° F (NTP, 1992) 0.19 mmHg 0.185 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 0.02 0.1 mmHg |
PubChem Compound | 6944 |
Last Modified | Nov 11 2021 |
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